N-(3-Oxotetradecanoyl)-L-homoserine lactone
N-(3-Oxotetradecanoyl)-L-homoserine lactone
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Controlling bacterial infections by quenching their quorum sensing systems is a promising field of study. The expression of specific target genes, such as transcriptional regulators belonging to the LuxIR family of proteins, is coordinated by the synthesis of diffusible acylhomoserine lactone (AHL) molecules. N-3-oxo-tetradecanoyl-L-homoserine lactone (3-oxo-C14-HSL) is a small diffusible signaling molecule involved in quorum sensing, thereby controlling gene expression and affecting cellular metabolism in bacteria. It appears later than shorter acyl chain AHLs in developing biofilms and, like other long chain 3-oxo-AHLs, stimulates the production of putisolvin, which in turn, inhibits biofilm formation.
Brand Name:
Vulcanchem
CAS No.:
177158-19-9
VCID:
VC21261310
InChI:
InChI=1S/C18H31NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h16H,2-14H2,1H3,(H,19,21)/t16-/m0/s1
SMILES:
CCCCCCCCCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula:
C18H31NO4
Molecular Weight:
325.4 g/mol
N-(3-Oxotetradecanoyl)-L-homoserine lactone
CAS No.: 177158-19-9
Cat. No.: VC21261310
Molecular Formula: C18H31NO4
Molecular Weight: 325.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. Controlling bacterial infections by quenching their quorum sensing systems is a promising field of study. The expression of specific target genes, such as transcriptional regulators belonging to the LuxIR family of proteins, is coordinated by the synthesis of diffusible acylhomoserine lactone (AHL) molecules. N-3-oxo-tetradecanoyl-L-homoserine lactone (3-oxo-C14-HSL) is a small diffusible signaling molecule involved in quorum sensing, thereby controlling gene expression and affecting cellular metabolism in bacteria. It appears later than shorter acyl chain AHLs in developing biofilms and, like other long chain 3-oxo-AHLs, stimulates the production of putisolvin, which in turn, inhibits biofilm formation. |
|---|---|
| CAS No. | 177158-19-9 |
| Molecular Formula | C18H31NO4 |
| Molecular Weight | 325.4 g/mol |
| IUPAC Name | 3-oxo-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide |
| Standard InChI | InChI=1S/C18H31NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h16H,2-14H2,1H3,(H,19,21)/t16-/m0/s1 |
| Standard InChI Key | YQFJJDSGBAAUPW-INIZCTEOSA-N |
| Isomeric SMILES | CCCCCCCCCCCC(=O)CC(=O)N[C@H]1CCOC1=O |
| SMILES | CCCCCCCCCCCC(=O)CC(=O)NC1CCOC1=O |
| Canonical SMILES | CCCCCCCCCCCC(=O)CC(=O)NC1CCOC1=O |
| Appearance | Assay:≥98%A crystalline solid |
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